2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H13N7O5S2/c1-20-13-12(14(25)21(2)16(20)26)22(7-17-13)4-11(24)19-15-18-9(6-30-15)10-3-8(5-29-10)23(27)28/h3,5-7H,4H2,1-2H3,(H,18,19,24)
• InChI Key: MZJZOTMSUAXTRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=NC(=CS3)C4=CC(=CS4)[N+](=O)[O-]
• Molecular Formula: C16H13N7O5S2
• Molecular Weight: 447.5 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H13N7O5S2 and its molecular weight is 447.44. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Sultani et al. (2017) explored new mercapto xanthine derivatives, closely related to the specified compound, for their antitumor activity. These compounds were tested on breast cancer (MCF7) and leukemic cancer (K562) cell lines using cell viability assays. Results indicated that these purine-based compounds could inhibit cancer cell growth, potentially through blocking oncogenic tyrosine kinases like bcr/abl (Sultani et al., 2017).

Antimicrobial Activity

Another area of interest is the antimicrobial activity of related compounds. Bondock et al. (2008) synthesized various heterocycles incorporating an antipyrine moiety, demonstrating antimicrobial effectiveness. Although the direct compound was not tested, the structural similarities suggest potential antimicrobial applications (Bondock et al., 2008).

Anticancer Activities

Duran and Demirayak (2012) synthesized derivatives of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide, testing them against various human tumor cell lines. Compounds exhibited significant anticancer activity, particularly against melanoma-type cell lines, highlighting the therapeutic potential of such compounds in oncology (Duran & Demirayak, 2012).

Bio-reductively Targeted Prodrugs

Thomson et al. (2006) discussed the synthesis of 5-nitrothiophene derivatives of combretastatin A-4 as bioreductively targeted cytotoxic anticancer therapies. These prodrugs release active anticancer agents under hypoxic conditions, typically found in tumor microenvironments, suggesting a novel approach to cancer treatment (Thomson et al., 2006).

Antioxidant Activity

The antioxidant activities of new coumarin derivatives, related in structural complexity to the compound , were studied, showing promising results compared to known antioxidants like ascorbic acid. This suggests potential for these compounds in reducing oxidative stress, which is linked to various diseases (Kadhum et al., 2011).